N-(1,3-benzodioxol-5-ylmethyl)-2,2,2-trichloroacetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2,2,2-trichloroacetamide
• InChI: InChI=1S/C10H8Cl3NO3/c11-10(12,13)9(15)14-4-6-1-2-7-8(3-6)17-5-16-7/h1-3H,4-5H2,(H,14,15)
• InChI Key: IPIMYTZARCNUBD-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C(Cl)(Cl)Cl
• Molecular Formula: C10H8Cl3NO3
• Molecular Weight: 296.5 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2,2,2-trichloroacetamide, commonly known as BTA, is a chemical compound that has gained attention in scientific research due to its unique properties. BTA is a white crystalline powder that is soluble in water and organic solvents. It is commonly used in laboratory experiments to investigate its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of BTA is not completely understood, but studies have suggested that it acts by inhibiting the activity of certain enzymes that are essential for cancer cell growth and proliferation. BTA has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which further contributes to its anti-cancer activity.
Biochemical and Physiological Effects:
BTA has been shown to have a range of biochemical and physiological effects. Studies have suggested that BTA can modulate the expression of certain genes involved in cancer cell growth and proliferation. BTA has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest.

Advantages and Limitations for Lab Experiments

One of the major advantages of using BTA in laboratory experiments is its high potency and specificity towards cancer cells. BTA has been shown to exhibit minimal toxicity towards normal cells, making it an attractive candidate for cancer therapy. However, the use of BTA in laboratory experiments is limited by its high cost and the need for specialized equipment and expertise.

Future Directions

There are several future directions for the use of BTA in scientific research. One potential direction is the development of BTA-based therapies for the treatment of cancer. Another potential direction is the investigation of BTA's mechanism of action and its potential use in other disease conditions. Further studies are also needed to optimize the synthesis method of BTA and to explore its potential use in combination with other anti-cancer agents.
In conclusion, BTA is a promising compound that has gained attention in scientific research for its unique properties. Its potential use in cancer therapy and other disease conditions warrants further investigation and optimization of its synthesis method.

Synthesis Methods

BTA can be synthesized through a multistep process starting from commercially available compounds. The synthesis method involves the reaction of 1,3-benzodioxole with trichloroacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure BTA.

Scientific Research Applications

BTA has been extensively studied for its potential use in various scientific research applications. One of the most promising applications of BTA is in the field of cancer research. Studies have shown that BTA exhibits potent anti-cancer activity against various types of cancer cells, including breast, lung, and prostate cancer cells.